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Compound of Interest

Compound Name: (R)-(-)-BMS 204352

Cat. No.: B1218510

Get Quote

Executive Summary

(R)-(-)-BMS 204352 is the levorotatory enantiomer of the potent large-conductance calcium-
activated potassium (BKCa or KCal.1l) channel opener, BMS-204352 (MaxiPost).[1][2][3][4][5]
[6] While the (S)-(+)-enantiomer is the biologically active eutomer investigated for

neuroprotection in ischemic stroke, the (R)-(-)-enantiomer serves a critical role in
pharmacological research as a distomer (less active stereoisomer).

This technical guide provides a definitive structural analysis of (R)-(-)-BMS 204352, detailing its
molecular weight, physicochemical properties, and synthesis pathways. It is designed to assist
researchers in utilizing this compound effectively as a negative control or stereochemical
comparator in ion channel assays.

Part 1: Chemical Identity & Structural Architecture
Nomenclature and Identifiers
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Parameter Specification
Common Name (R)-(-)-BMS 204352
Synonyms (R)-Flindokalner; (R)-MaxiPost; BMS-204353

(3R)-3-(5-chloro-2-methoxyphenyl)-3-fluoro-6-

UPAC Name (trifluoromethyl)-1,3-dihydro-2H-indol-2-one
CAS Number 187523-36-0 (Specific to R-enantiomer)
Molecular Formula C16H10CIF4aNO2

Molecular Weight 359.70 g/mol

Chirality R-configuration (Levorotatory [-])

Structural Analysis

The molecule is built upon an oxindole (indolin-2-one) core, which serves as the scaffold for
channel modulation. The critical stereocenter is located at the C3 position of the oxindole ring.

e C3-Fluoro Substituent: The presence of a fluorine atom at the chiral center is a defining
feature. In the (R)-enantiomer, the spatial arrangement of this fluorine relative to the pendant
phenyl ring significantly reduces its binding affinity to the BK channel pore-forming unit
compared to the (S)-enantiomer.

o Trifluoromethyl Group (C6): A -CFs group at position 6 enhances lipophilicity, facilitating
membrane penetration, though this property is shared by both enantiomers.

e Pendant Phenyl Ring: The 3-(5-chloro-2-methoxyphenyl) moiety is essential for the "lock-
and-key" fit within the channel's gating ring, a fit that is sterically hindered in the (R)-
configuration.

Visualization: Chemical Architecture
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Figure 1: Structural decomposition of (R)-(-)-BMS 204352 highlighting the C3 chiral center
responsible for its reduced pharmacological potency.

Part 2: Physicochemical Properties & Formulation
Key Physical Parameters[1][8]

Property Value Notes

Monoisotopic mass: ~359.03

Molecular Weight 359.70 g/mol b
a
Physical State White to off-white solid Crystalline powder
. Insoluble in water; requires

Solubility DMSO: = 20 mg/mL ]

organic co-solvent

Highly lipophilic; crosses BBB
LogP ~4.2 J y PoP

effectively

) ) Levorotatory (in MeOH or

Optical Rotation [a]D < 0°

CHCl3)

Stock Solution Preparation Protocol

Objective: Prepare a 10 mM stock solution for in vitro assays.
o Calculation:

o Target Concentration: 10 mM (10 mmol/L)
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o Volume: 1 mL

o Required Mass:

e Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide). Avoid ethanol if possible, as
solubility is lower.

e Procedure:

o

Weigh ~3.6 mg of (R)-(-)-BMS 204352 into a sterile amber glass vial (light sensitive).

[¢]

Add 1.0 mL of anhydrous DMSO.

[¢]

Vortex for 30—60 seconds until completely dissolved.

[e]

Aliquot: Split into 50 pL aliquots to avoid freeze-thaw cycles.

o

Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Part 3: Mechanism of Action & Stereoselectivity
The Distomer Effect

(R)-(-)-BMS 204352 acts as a distomer, meaning it is the enantiomer with significantly lower
biological activity compared to the eutomer, (S)-(+)-BMS 204352 (MaxiPost).

o Target: Large-conductance Ca?*-activated K+ channels (BKCa / KCal.1).[7]

e Mechanism: The (S)-enantiomer increases the open probability of the BK channel by shifting
its voltage dependence to more negative potentials.

» (R)-Enantiomer Activity: The (R)-enantiomer exhibits a >10-fold reduction in potency. It is
often used in patch-clamp experiments to demonstrate that a current response is
stereoselective, thereby confirming that the observed effect is due to specific BK channel
modulation rather than non-specific membrane perturbation.

Synthesis and Separation
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The synthesis of the specific (R)-enantiomer is achieved via enantioselective fluorination using
chiral cinchona alkaloids.

¢ Reagents: N-fluoroammonium salts of Quinidine.

e Process: Reaction of the oxindole precursor with the Quinidine-derived fluorinating agent
yields the (R)-antipode preferentially.[4] (Note: Using Cinchonidine or Quinine derivatives
typically favors the S-enantiomer).

Visualization: Stereoselective Pharmacology
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Figure 2: Pharmacological divergence of BMS-204352 enantiomers. The (R)-enantiomer
serves as a critical control for validating specific channel activation.
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Part 4: Experimental Protocols (In Vitro Application)
Comparative Patch Clamp Protocol

Purpose: To validate BK channel specificity using the (R)-enantiomer as a negative control.
o Cell Preparation: HEK293 cells stably expressing hSlol (KCal.1 alpha subunit).
e Solutions:

o Bath Solution: 140 mM NaCl, 5 mM KCI, 2 mM CaClz, 1 mM MgClz, 10 mM HEPES (pH
7.4).

o Pipette Solution: 140 mM KCI, 1 mM MgClz, 5 mM EGTA, 10 mM HEPES (pH 7.2).

e Application:

o

Step 1 (Baseline): Record currents in whole-cell configuration at +40 mV.

[¢]

Step 2 (Eutomer): Perfuse (S)-BMS 204352 (1 uM). Observe significant increase in K+
current.

[¢]

Step 3 (Washout): Wash until current returns to baseline.

o

Step 4 (Distomer/Control): Perfuse (R)-(-)-BMS 204352 (1 uM).

o Expected Result: The (R)-enantiomer should elicit minimal to no increase in current
compared to the (S)-enantiomer. If significant current is observed with the (R)-form, check for
non-specific effects or contamination.
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o Gribkoff, V. K., et al. (2001). "Targeting acute ischemic stroke with a calcium-sensitive opener
of maxi-K potassium channels."[8] Nature Medicine, 7, 471-477. (Describes the
pharmacology of the active racemate/S-enantiomer).

* Romine, J. L., et al. (2007). "3-Fluorooxindoles: A new class of potent, calcium-sensitive
openers of large conductance, calcium-activated potassium channels.” Journal of Medicinal
Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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